Cas no 1173833-72-1 (Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate
• CAS No: 1173833-72-1
• MF: C₁₅H₂₂FN₃O₂
• MW: 295.35248708725
• CID: 4788413
• Update Time: 2025-10-30

Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate
• Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H22FN3O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10,17H2,1-3H3
• InChI Key： MMLKLTXXFZNQIO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 2.1
• Topological Polar Surface Area: 58.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 415.1±45.0 °C at 760 mmHg
• Flash Point: 204.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate

Introduction to Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate (CAS No. 1173833-72-1)

Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1173833-72-1, this compound represents a sophisticated molecular structure that combines a piperazine core with fluorinated aromatic and amino functional groups. The unique arrangement of these substituents imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The compound’s structure is characterized by a tert-butyl group attached to the carboxylate moiety of a piperazine ring, which is further substituted with 2-amino-6-fluorophenyl. This particular configuration is of great interest due to its potential to interact with biological targets in novel ways. The presence of the fluorine atom, in particular, is noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic properties, and overall efficacy of a molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with high precision. Studies have indicated that the fluorophenyl moiety in Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate may exhibit strong binding interactions with enzymes and receptors involved in various therapeutic pathways. This has opened up new avenues for designing molecules that could modulate these pathways for treating conditions such as neurological disorders, inflammation, and infectious diseases.

In the context of drug development, the piperazine core is particularly significant. Piperazine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents, including antipsychotics, antihistamines, and antiparasitic drugs. The structural features of Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate suggest that it may possess similar properties, potentially making it useful in developing new treatments for a range of diseases.

The amino group at the 2-position of the phenyl ring adds another layer of complexity to this compound’s chemical behavior. Amino groups are known to participate in hydrogen bonding and can influence solubility and bioavailability. In medicinal chemistry, strategic placement of amino groups can enhance binding affinity or modulate metabolic pathways, making them crucial for optimizing drug-like properties.

Current research in this area is focused on synthesizing analogs of Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate to explore its potential as a lead compound for drug development. By modifying various substituents while maintaining the core structure, researchers aim to identify derivatives with improved pharmacological profiles. Techniques such as high-throughput screening and structure-based drug design are being employed to accelerate this process.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced lipophilicity, metabolic stability, and binding affinity compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceuticals has led to several blockbuster drugs with improved efficacy and safety profiles. The presence of fluorine in Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate suggests that it may inherit some of these beneficial properties, making it an attractive candidate for further investigation.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Piperazine derivatives have shown promise in modulating neurotransmitter systems, and the additional fluorine substitution may enhance their ability to cross the blood-brain barrier or interact with specific receptors involved in conditions such as depression, anxiety, and Parkinson’s disease. Preliminary studies using computational models have suggested that Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate could interact with targets such as serotonin receptors (5-HT), dopamine receptors (DOP), and norepinephrine receptors (NE).

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying enzyme mechanisms and receptor interactions. The unique structural features provide researchers with a platform to investigate how modifications at different positions affect biological activity. Such studies can contribute valuable insights into drug design principles and may inspire new strategies for developing more effective therapeutics.

The synthesis of Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate presents its own challenges due to the complexity of its structure. Advanced synthetic methodologies are required to construct the molecule efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis involving palladium-catalyzed cross-coupling reactions are often employed to achieve this goal. The development of efficient synthetic routes is crucial for enabling further exploration of this compound’s potential.

As interest in fluorinated compounds continues to grow across various fields of chemistry, compounds like Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate are likely to become increasingly important. Their unique properties make them valuable candidates for developing novel drugs targeting a wide range of diseases. Ongoing research efforts aim to uncover new applications for this class of molecules and may lead to breakthroughs in therapeutic treatments.

In conclusion,Tert-Butyl 4-(2-amino-6-fluorophenyl)piperazine-1-carboxylate (CAS No. 1173833-72-1) represents a promising compound with significant potential in pharmaceutical research and drug development. Its sophisticated molecular structure combines several key features that make it an attractive candidate for further exploration, including a piperazine core,fluorophenyl, an amino group,and a tert-butyl substituent on the carboxylate moiety. Continued research into this compound and its analogs holds promise for advancing our understanding of disease mechanisms and developing new therapeutic strategies.